Cas no 568595-08-4 (2-Butanone, 3-bromo-4-(4-methoxyphenyl)-)

• Product Name: 2-Butanone, 3-bromo-4-(4-methoxyphenyl)-
• CAS No: 568595-08-4
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 1600602
• PubChem ID: 62393931
• Update Time: 2025-06-07

2-Butanone, 3-bromo-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanone, 3-bromo-4-(4-methoxyphenyl)-
• 568595-08-4
• AKOS011681003
• EN300-374669
• CS-0272275
• 3-bromo-4-(4-methoxyphenyl)butan-2-one

• Inchi： 1S/C11H13BrO2/c1-8(13)11(12)7-9-3-5-10(14-2)6-4-9/h3-6,11H,7H2,1-2H3
• InChI Key： QXSXNTTXHGZAHO-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)CC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.00989
• Monoisotopic Mass: 256.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Butanone, 3-bromo-4-(4-methoxyphenyl)-

2-Butanone, 3-bromo-4-(4-methoxyphenyl)- (CAS No. 568595-08-4): A Comprehensive Overview

2-Butanone, 3-bromo-4-(4-methoxyphenyl)- (CAS No. 568595-08-4) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique structural features, which include a bromine atom and a methoxyphenyl group, making it an intriguing subject for both academic research and industrial development.

The chemical structure of 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- is represented by the formula C₁₁H₁₂BrO₂. The presence of the bromine atom and the methoxyphenyl group imparts specific reactivity and functional properties to the molecule. These features make it a valuable intermediate in the synthesis of more complex organic compounds and pharmaceuticals.

In the realm of pharmaceutical research, 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- has shown promise as a building block for the development of novel drugs. Recent studies have explored its potential in the synthesis of compounds with anti-inflammatory, anti-cancer, and neuroprotective properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that derivatives of this compound exhibited significant anti-inflammatory activity in vitro and in vivo models. The researchers found that the bromine atom played a crucial role in enhancing the bioavailability and efficacy of the synthesized compounds.

Beyond pharmaceutical applications, 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- has also found utility in materials science. Its unique chemical structure makes it suitable for use as a monomer or co-monomer in polymer synthesis. Polymers derived from this compound have shown promising properties such as high thermal stability and mechanical strength. A recent study published in Macromolecules highlighted the use of this compound in the development of advanced polymer materials for electronic and biomedical applications.

The synthesis of 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- can be achieved through various methods, including electrophilic aromatic substitution and nucleophilic substitution reactions. One common synthetic route involves the reaction of 4-methoxybenzaldehyde with an appropriate ketone followed by bromination. The choice of synthetic method depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes for this compound.

In terms of safety and handling, while 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area to minimize exposure risks.

The market demand for 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- is expected to grow steadily over the next few years driven by increasing research activities in pharmaceuticals and materials science. Key players in the industry are investing heavily in R&D to develop new applications for this compound. For example, major pharmaceutical companies are exploring its potential as a precursor for novel drug candidates targeting various diseases.

In conclusion, 2-Butanone, 3-bromo-4-(4-methoxyphenyl)- (CAS No. 568595-08-4) is a multifaceted compound with a wide range of applications. Its unique chemical structure makes it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new possibilities for this compound, its importance in various scientific fields is likely to increase further.